Cas no 1260619-67-7 ((2R)-1-aminopropan-2-yl(benzyl)amine)

• Product Name: (2R)-1-aminopropan-2-yl(benzyl)amine
• CAS No: 1260619-67-7
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 5187647
• PubChem ID: 72213057
• Update Time: 2025-05-20

(2R)-1-aminopropan-2-yl(benzyl)amine Chemical and Physical Properties

Names and Identifiers

• [(2R)-1-aminopropan-2-yl](benzyl)amine
• 1,2-Propanediamine, N2-(phenylmethyl)-, (2R)-
• (2R)-1-aminopropan-2-yl(benzyl)amine

• Inchi： 1S/C10H16N2/c1-9(7-11)12-8-10-5-3-2-4-6-10/h2-6,9,12H,7-8,11H2,1H3/t9-/m1/s1
• InChI Key： LHNRUKBQFAJHLL-SECBINFHSA-N
• SMILES： N(CC1C=CC=CC=1)[C@H](C)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• XLogP3: 1
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2R)-1-aminopropan-2-yl(benzyl)amine

Compound CAS No. 1260619-67-7: (2R)-1-Aminopropan-2-yl(benzyl)amine

The compound (2R)-1-Aminopropan-2-yl(benzyl)amine, identified by the CAS number 1260619-67-7, is a chiral amine derivative with significant potential in various chemical and biological applications. This compound is characterized by its unique stereochemistry, which plays a crucial role in its interactions with biological systems. The molecule consists of a benzyl group attached to an amine moiety, with the amino group further connected to a propanol backbone that carries an R configuration at the second carbon atom.

Recent studies have highlighted the importance of chiral amines like (2R)-1-Aminopropan-2-yl(benzyl)amine in asymmetric synthesis and drug discovery. The compound's stereochemistry enables it to act as a selective ligand or catalyst in enantioselective reactions, making it valuable in organic synthesis. For instance, researchers have employed this compound as a chiral auxiliary in the construction of complex molecules, demonstrating its ability to enhance reaction efficiency and selectivity.

In the field of medicinal chemistry, (2R)-1-Aminopropan-2-yl(benzyl)amine has shown promise as a building block for bioactive compounds. Its structure allows for easy functionalization, enabling the creation of derivatives with diverse pharmacological properties. Recent advancements in computational chemistry have facilitated the design of derivatives that target specific biological pathways, such as kinase inhibitors or GPCR modulators.

The synthesis of (2R)-1-Aminopropan-2-yl(benzyl)amine typically involves multi-step processes, including alkylation, reduction, and stereoselective reactions. One notable approach reported in recent literature involves the use of asymmetric catalysis to achieve high enantiomeric excess during the formation of the chiral center. This method not only enhances the yield but also minimizes waste, aligning with green chemistry principles.

From an analytical standpoint, the compound's physical and chemical properties have been extensively characterized using modern techniques such as NMR spectroscopy and mass spectrometry. These analyses have provided insights into its stability, solubility, and reactivity under various conditions. For example, studies have shown that the compound exhibits good solubility in polar solvents, making it suitable for use in aqueous-based reactions.

In conclusion, (2R)-1-Aminopropan-2-yl(benzyl)amine (CAS No. 1260619-67-7) is a versatile compound with applications spanning organic synthesis, medicinal chemistry, and catalysis. Its chiral nature and functional versatility make it an invaluable tool for researchers seeking to develop novel chemical entities with tailored properties.